Cas no 1862991-72-7 (3-{[(furan-2-yl)methyl]amino}-1lambda6-thietane-1,1-dione)

• Product Name: 3-{[(furan-2-yl)methyl]amino}-1lambda6-thietane-1,1-dione
• CAS No: 1862991-72-7
• MF: C₈H₁₁NO₃S
• MW: 201.242841005325
• CID: 5702144
• PubChem ID: 130715771
• Update Time: 2023-10-14

3-{[(furan-2-yl)methyl]amino}-1lambda6-thietane-1,1-dione Chemical and Physical Properties

Names and Identifiers

• EN300-738655
• 3-{[(furan-2-yl)methyl]amino}-1lambda6-thietane-1,1-dione
• 1862991-72-7
• 2-Furanmethanamine, N-(1,1-dioxido-3-thietanyl)-

• Inchi： 1S/C8H11NO3S/c10-13(11)5-7(6-13)9-4-8-2-1-3-12-8/h1-3,7,9H,4-6H2
• InChI Key： WMVZCHLKZZVBLT-UHFFFAOYSA-N
• SMILES： O1C=CC=C1CNC1CS(=O)(=O)C1

Computed Properties

• Exact Mass: 201.04596439g/mol
• Monoisotopic Mass: 201.04596439g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 258
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.4
• Topological Polar Surface Area: 67.7Ų

Experimental Properties

• Density: 1.36±0.1 g/cm3(Predicted)
• Boiling Point: 403.3±40.0 °C(Predicted)
• pka: 4.37±0.20(Predicted)